Cas no 121-30-2 (4-Amino-6-chloro-1,3-benzenedisulfonamide)

• Product Name: 4-Amino-6-chloro-1,3-benzenedisulfonamide
• CAS No: 121-30-2
• MF: C₆H₈ClN₃O₄S₂
• MW: 285.728417396545
• MDL: MFCD00007933
• CID: 35989
• PubChem ID: 67136
• Update Time: 2025-06-15

4-Amino-6-chloro-1,3-benzenedisulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-chloro-1,3-benzenedisulfonamide
• 3-Chloro-4,6-disulfamoylaniline
• 4-Amino-6-chloro-m-benzenedisulfonamide
• 4-Amino-6-chlorobenzene-1,3-disulfonamide
• 5-Chloro-2,4-disulfamoylaniline
• Chloraminophenamide
• Idorese
• Salmid
• 4-AMINO-6-CHLORO-1,3-BENZENEDISULPHONAMIDE (DSA)
• 4-amino-6-chloro-1,3-benzenedisulphonamide
• Chloraophenamide
• 4-ao-6-chloro-1,3-benzenedisulphonamide
• 4-Amino-6-Chloro-1,3-Benzendisulfonamide
• 1-amino-3-chloro-4,6-benzenedisulfonamide
• 2,4-disulfamoyl-5-chloroaniline
• 2-amino-4-chloro-5-sulfamoylbenzenesulfonamide
• 3-chloroanilino-4,6-disulphonamide
• 5(3)-Chloroaniline-2,4(4,6)-disulfonamide
• 5-Chloro-2,4-bis(sulfonamide)aniline
• 5-Chloro-2,4-disulfamylaniline
• 5-chloroaniline-2,4-disulfonamide
• Chloroaminophenamide
• NSC 93772
• 3-disulfonamide
• Fine sulfonamides
• 4-AMino-6-chloro-1
• Chloruminophenamide
• LABOTEST-BB LT00261357
• 1,3-Benzenedisulfonamide, 4-amino-6-chloro-
• Su 5683
• 3-Chloroaniline-4,6-disulfonamide
• 3A52O8YREJ
• 4-Amino-6-chlorobenzene-1,3-disulphona
• CS-0075543
• SB82332
• 4-Amino-6-chloro-benzene-1,3-disulfonic acid diamide
• 1,3-Disulfonamide, 4-amino-6-chlorobenzene-
• A804710
• m-Chloroaniline-4,6-disulfonamide
• InChI=1/C6H8ClN3O4S2/c7-3-1-4(8)6(16(10,13)14)2-5(3)15(9,11)12/h1-2H,8H2,(H2,9,11,12)(H2,10,13,14)
• FT-0661667
• 4-Amino-6-chlorobenzen-1,3-disulphonamide(salamide)
• HYDROCHLOROTHIAZIDE IMPURITY B [EP IMPURITY]
• SCHEMBL310205
• BCP24485
• 3-Chloroaniline-4,6-disulfonamide, 4-Amino-6-chlorobenzene-1,3-disulfonamide
• NSC-93772
• AC1883
• 2pov
• CHEBI:3602
• aromatic/heteroaromatic sulfonamide 12
• PD053534
• 1184995-49-0
• MLS006011405
• ALTIZIDE IMPURITY A [EP IMPURITY]
• 4-Amino-6-chlorobenzene-1,3-disulphonamide (Salamide)
• 4-Amino-6-chlorobenzene-1,3-disulphonamide
• F0001-0341
• AKOS000120232
• EN300-20263
• MFCD00007933
• DTXSID1059521
• NSC93772
• BDBM10867
• SR-01000944745-1
• FT-0617536
• EC 204-463-1
• IHJCXVZDYSXXFT-UHFFFAOYSA-
• AC-036
• CHEMBL266240
• NS00000587
• m-Benzenedisulfonamide, 4-amino-6-chloro-
• AS-12956
• SR-01000944745
• CHLORAMINOPHENAMIDE [MI]
• 1-AMINO-5-CHLORO-2,4-BENZENEDISULFONAMIDE
• 4-Amino-6-chloro-1,3-benzenedisulfonamide, 98%
• Q27106146
• 2-Amino-4-chloro-m-benzenedisulfonamide
• 121-30-2
• I7B
• SY051012
• W-108458
• 4-amino-6-chloro-benzene-1,3-disulfonamide
• EINECS 204-463-1
• UNII-3A52O8YREJ
• SMR002530008
• 1, 4-amino-6-chloro-
• C07460
• Z104477528
• 4-Amino-6-Chlorobenzene-1-3-Disulfonamide
• SU-5683
• Hydrochlorothiazide Imp. B (EP): 4-Amino-6-chlorobenzene- 1,3-disulphonamide (Salamide)
• ALBB-025760
• BBL003489
• 4-Amino-6-chloro-1,3-benzenedisulfonamide-d6
• STK803151
• (Discontinued)
• A1362
• 4-Amino-6-chloro-m-benzenedisulfonamide;3-Chloro-4,6-disulfamoylaniline;5-Chloro-2,4-disulfamoylaniline
• HY-W031519
• FA17655
• 4-Amino-6-chloro-1,3-benzenedisulfonamide

• MDL： MFCD00007933
• Inchi： 1S/C6H8ClN3O4S2/c7-3-1-4(8)6(16(10,13)14)2-5(3)15(9,11)12/h1-2H,8H2,(H2,9,11,12)(H2,10,13,14)
• InChI Key： IHJCXVZDYSXXFT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(N)(=O)=O)S(N)(=O)=O)N
• BRN： 1083877

Computed Properties

• Exact Mass: 284.96400
• Monoisotopic Mass: 284.9644758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 163

Experimental Properties

• Color/Form: crystallization
• Density: 1.584 (estimate)
• Melting Point: 257-261 °C (lit.)
• Boiling Point: 614.4℃ at 760 mmHg
• Flash Point: 325.4±34.3 °C
• Refractive Index: 1.6100 (estimate)
• PSA: 163.10000
• LogP: 3.36040
• Merck: 2076

4-Amino-6-chloro-1,3-benzenedisulfonamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R23/24;R33
• Safety Instruction： S28-S36/37
• Hazardous Material Identification：
• Safety Term：S28;S36/37
• Risk Phrases：R23/24; R33
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 4-Amino-6-chloro-1,3-benzenedisulfonamide

Comprehensive Overview of 4-Amino-6-chloro-1,3-benzenedisulfonamide (CAS No. 121-30-2)

4-Amino-6-chloro-1,3-benzenedisulfonamide, identified by its CAS number 121-30-2, is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the class of benzenedisulfonamide derivatives, which are widely studied for their unique chemical properties and potential therapeutic benefits. The presence of both amino and chloro functional groups in its structure makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 4-Amino-6-chloro-1,3-benzenedisulfonamide has surged due to its role in the development of novel drug candidates. Researchers are particularly interested in its potential as a building block for sulfonamide-based inhibitors, which are being explored for their efficacy in targeting specific enzymes and receptors. This aligns with the growing trend in precision medicine, where tailored therapeutic solutions are designed to address individual patient needs.

The compound's molecular structure (C6H6ClN3O4S2) features a benzene ring substituted with two sulfonamide groups, an amino group, and a chloro group. This configuration contributes to its high solubility in polar solvents, making it suitable for various laboratory applications. Its stability under standard conditions further enhances its utility in long-term research projects.

One of the most frequently asked questions about CAS No. 121-30-2 revolves around its synthesis methods. The compound is typically synthesized through a multi-step process involving the chlorination and amination of 1,3-benzenedisulfonyl chloride. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and reduce reaction times, reflecting the industry's shift toward green chemistry practices.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that 4-Amino-6-chloro-1,3-benzenedisulfonamide may exhibit anti-proliferative effects on certain cancer cell lines. While further validation is required, these findings have sparked discussions in oncology forums and academic circles, highlighting the compound's relevance in contemporary biomedical research.

From an industrial perspective, 4-Amino-6-chloro-1,3-benzenedisulfonamide is often utilized as a key intermediate in the production of dyes, agrochemicals, and specialty chemicals. Its ability to act as a ligand in coordination chemistry has also been explored, opening doors to applications in catalysis and material science.

Environmental and safety considerations are paramount when handling CAS No. 121-30-2. While the compound is not classified as hazardous under standard regulations, proper laboratory protocols should be followed to ensure safe handling and disposal. This includes the use of personal protective equipment (PPE) and adherence to waste management guidelines.

In summary, 4-Amino-6-chloro-1,3-benzenedisulfonamide (CAS No. 121-30-2) is a multifaceted compound with broad applications in pharmaceutical research, chemical synthesis, and industrial processes. Its unique structural features and functional groups make it a valuable asset in the pursuit of innovative scientific solutions. As research continues to evolve, this compound is likely to remain a focal point in discussions surrounding drug discovery and sustainable chemistry.